Cas no 229326-17-4 (2-(2-Aminopropan-2-yl)aniline)

2-(2-Aminopropan-2-yl)aniline structure
2-(2-Aminopropan-2-yl)aniline structure
Product Name:2-(2-Aminopropan-2-yl)aniline
CAS No:229326-17-4
MF:C9H14N2
MW:150.220861911774
MDL:MFCD08276909
CID:254435
PubChem ID:21719463
Update Time:2025-04-19

2-(2-Aminopropan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,2-amino-a,a-dimethyl-
    • 2-(2-Amino-2-propyl)aniline
    • 2-(2-aminopropan-2-yl)aniline
    • 2-AMINO-ALPHA,ALPHA-DIMETHYLBENZENEMETHANAMINE
    • 2-amino-α,α-dimethylbenzenemethanamine
    • BENZENEMETHANAMINE, 2-AMINO-α,α-DIMETHYL
    • SCHEMBL4706664
    • EN300-221823
    • D86445
    • Benzenemethanamine, 2-amino-alpha,alpha-dimethyl-
    • CS-0239961
    • BENZENEMETHANAMINE, 2-AMINO-ALPHA,ALPHA-DIMETHYL
    • MFCD08276909
    • ZB0059
    • AKOS006284998
    • 2-Amino-alpha,alpha-dimethylbenzylamine
    • SB76657
    • 2-(2-Amino-2-propanyl)aniline
    • 229326-17-4
    • FT-0768316
    • 2-(2-Aminopropan-2-yl)aniline
    • MDL: MFCD08276909
    • Inchi: 1S/C9H14N2/c1-9(2,11)7-5-3-4-6-8(7)10/h3-6H,10-11H2,1-2H3
    • InChI Key: MWUKUEYFFYQSQE-UHFFFAOYSA-N
    • SMILES: NC(C)(C)C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 150.11600
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04000
  • LogP: 2.74410

2-(2-Aminopropan-2-yl)aniline Security Information

  • HazardClass:6.1

2-(2-Aminopropan-2-yl)aniline Pricemore >>

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abcr
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